1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane
Overview
Description
1-(Bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane (abbreviated as BMDFMCB) is a cyclic organic compound that has been studied for its potential applications in scientific research. It is a fluoroalkyl-substituted cyclobutane derivative with a bromomethyl group. BMDFMCB has been studied for its potential to act as a catalyst in organic synthesis, as well as its ability to be used as a building block for other organic compounds.
Scientific Research Applications
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane has been studied for its potential applications in scientific research. It has been used as a catalyst in organic synthesis, as well as a building block for other organic compounds. It has also been used in the synthesis of a variety of compounds, including polymers and other materials. Additionally, 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane has been used in the synthesis of pharmaceuticals, such as antibiotics and anti-cancer drugs.
Mechanism of Action
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane acts as a catalyst in organic synthesis by facilitating the reaction of two molecules. It is able to do this by forming a covalent bond between the two molecules, which helps to stabilize the reaction. This covalent bond is formed by the bromomethyl group, which acts as an electron donor and stabilizes the reaction.
Biochemical and Physiological Effects
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane has been studied for its potential biochemical and physiological effects. It has been found to have antibacterial and antifungal activity, as well as the ability to inhibit the growth of cancer cells. Additionally, 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane has been found to reduce inflammation and to act as an antioxidant.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane in lab experiments is its ability to act as a catalyst in organic synthesis. This makes it a useful tool for the synthesis of a variety of compounds, including pharmaceuticals. Additionally, 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane is relatively stable and can be easily stored and handled. However, the reaction of 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane with other compounds can be difficult to control, and the reaction can produce toxic byproducts.
Future Directions
There are a number of potential future directions for the use of 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane in scientific research. These include the development of new catalysts for organic synthesis, the development of new pharmaceuticals, and the exploration of its potential applications in nanotechnology. Additionally, further research could be done to investigate the biochemical and physiological effects of 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane, as well as its potential toxicity.
Synthesis Methods
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane can be synthesized through the reaction of 1-bromo-3,3-difluoro-1-fluoromethylcyclobutane (abbreviated as BDFMCB) and bromine. The reaction takes place in an aqueous solution of sodium hydroxide at a temperature of 0-5°C. The reaction is a nucleophilic substitution reaction, in which the bromine atom is replaced by the bromomethyl group. The reaction is complete when the reaction mixture is neutralized with hydrochloric acid and the product is isolated and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane involves the bromination of 1,3-difluoro-1-(fluoromethyl)cyclobutane followed by the substitution of the resulting bromide with a methylene group.", "Starting Materials": ["1,3-difluoro-1-(fluoromethyl)cyclobutane", "Bromine", "Sodium hydroxide", "Methanol", "Hydrogen peroxide"], "Reaction": ["Step 1: Bromination of 1,3-difluoro-1-(fluoromethyl)cyclobutane using bromine in the presence of sodium hydroxide and methanol to yield 1-bromo-3,3-difluoro-1-(fluoromethyl)cyclobutane.", "Step 2: Substitution of the bromide with a methylene group using hydrogen peroxide in the presence of sodium hydroxide to yield 1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane."] } | |
CAS RN |
2751610-25-8 |
Product Name |
1-(bromomethyl)-3,3-difluoro-1-(fluoromethyl)cyclobutane |
Molecular Formula |
C6H8BrF3 |
Molecular Weight |
217 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
